Methyl 2-((tert-butoxycarbonyl)amino)-2-(piperidin-4-yl)acetate
Overview
Description
Methyl 2-((tert-butoxycarbonyl)amino)-2-(piperidin-4-yl)acetate, also known as Boc-Pip-Methyl Ester, is a chemical compound used in scientific research. It is a derivative of piperidine, a heterocyclic compound that is commonly used in organic chemistry. Boc-Pip-Methyl Ester is used as a building block in the synthesis of various compounds, and its unique structure makes it an important tool for researchers in the field of medicinal chemistry.
Scientific Research Applications
Metabolic Pathways and Disposition :
- Methyl 2-((tert-butoxycarbonyl)amino)-2-(piperidin-4-yl)acetate derivatives have been studied in the context of drug metabolism and disposition, particularly focusing on their metabolic pathways and excretion profiles. For instance, the compound N-[[(2S)-1-[[5-(4-fluorophenyl)-2-methyl-4-thiazolyl]carbonyl]-2-piperidinyl]methyl]-4-benzofurancarboxamide (SB-649868) was studied for its disposition and metabolic pathways in humans. The study found that the compound and its metabolites were primarily excreted via feces, and the compound underwent extensive metabolism, mainly through oxidation of the benzofuran ring (Renzulli et al., 2011).
Toxicokinetics and Exposure Analysis :
- Investigations into the toxicokinetics and exposure to various compounds, including those structurally related to Methyl 2-((tert-butoxycarbonyl)amino)-2-(piperidin-4-yl)acetate, have been conducted to understand their absorption, metabolism, and elimination patterns. For instance, a study on Ethyl tert-butyl ether (ETBE), which shares structural similarities with the compound , evaluated the uptake and disposition of ETBE and its metabolites like tert-butyl alcohol (TBA) and acetone in humans. The study provided insights into the metabolic pathways and excretion of ETBE, suggesting potential metabolic routes for structurally related compounds (Nihlen et al., 1998).
properties
IUPAC Name |
methyl 2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-piperidin-4-ylacetate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H24N2O4/c1-13(2,3)19-12(17)15-10(11(16)18-4)9-5-7-14-8-6-9/h9-10,14H,5-8H2,1-4H3,(H,15,17) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMRAMAYADDQJIS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NC(C1CCNCC1)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H24N2O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70659701 |
Source
|
| Record name | Methyl [(tert-butoxycarbonyl)amino](piperidin-4-yl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70659701 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
272.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 2-((tert-butoxycarbonyl)amino)-2-(piperidin-4-yl)acetate | |
CAS RN |
219832-76-5 |
Source
|
| Record name | Methyl [(tert-butoxycarbonyl)amino](piperidin-4-yl)acetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70659701 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | methyl 2-{[(tert-butoxy)carbonyl]amino}-2-(piperidin-4-yl)acetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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